Cas no 2172023-87-7 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,7-dimethyl-2-azaspiro4.4nonane-4-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,7-dimethyl-2-azaspiro4.4nonane-4-carboxylic acid
• CAS No: 2172023-87-7
• MF: C₂₆H₂₉NO₄
• MW: 419.512767553329
• CID: 5825419
• PubChem ID: 165529757
• Update Time: 2025-05-20

2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,7-dimethyl-2-azaspiro4.4nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,7-dimethyl-2-azaspiro4.4nonane-4-carboxylic acid
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7,7-dimethyl-2-azaspiro[4.4]nonane-4-carboxylic acid
• 2172023-87-7
• EN300-1455821

• Inchi： 1S/C26H29NO4/c1-25(2)11-12-26(15-25)16-27(13-22(26)23(28)29)24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,11-16H2,1-2H3,(H,28,29)
• InChI Key： BNQCMWFSJGGIPJ-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CCC(C)(C)C2)=O

Computed Properties

• Exact Mass: 419.20965841g/mol
• Monoisotopic Mass: 419.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,7-dimethyl-2-azaspiro4.4nonane-4-carboxylic acid

Compound 2172023-87-7: A Comprehensive Overview

The compound with CAS number 2172023-87-7, known as 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,7-dimethyl-2-azaspiro[4.4]nonane-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a spirocyclic framework. The Fmoc group is a well-known protecting group in peptide synthesis, while the spirocyclic structure imparts unique physical and chemical properties to the molecule.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its spirocyclic framework provides a rigid structure that can be exploited for designing drug carriers with enhanced stability and bioavailability. For instance, researchers have explored the use of this compound as a scaffold for developing nano-sized drug delivery vehicles, which can target specific tissues or cells with high precision. These findings underscore the importance of this compound in advancing therapeutic strategies.

In addition to its applications in pharmacology, the compound has also found relevance in materials science. The Fmoc group has been utilized in the synthesis of novel polymers with tailored mechanical and thermal properties. By incorporating this compound into polymer networks, scientists have achieved materials with improved flexibility and durability, making them suitable for use in advanced composites and electronic devices.

The synthesis of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,7-dimethyl-2-azaspiro[4.4]nonane-4-carboxylic acid involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled the efficient construction of the spirocyclic core, reducing production costs and improving yield. These developments have made the compound more accessible for large-scale applications.

From a regulatory standpoint, this compound is classified as a non-hazardous material under standard conditions. However, proper handling procedures are recommended to ensure safety during synthesis and processing. Its environmental impact has also been studied extensively, with findings indicating that it biodegrades efficiently under aerobic conditions.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,7-dimethyl-2-azaspiro[4.4]nonane-4-carboxylic acid (CAS No: 2172023-87-7) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in shaping future innovations is expected to grow significantly.